Cas no 59291-28-0 (methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate)

• Product Name: methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate
• CAS No: 59291-28-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• MDL: MFCD02326978
• CID: 1614051
• PubChem ID: 10800010
• Update Time: 2025-10-29

methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-o-methyl-l-tyrosinate
• 3,4-dimethoxy-DL-phenylalanine methyl ester
• methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate
• methyl 2-amino-2-phenylpropionate
• Y6237
• 3,4-Dimethoxy-DL-phenylalanin-methylester
• 2-amino-2-phenyl propanoate de methyle
• 2-amino-3-(3,4-dimethoxybenz-1-yl)propanoic acid methyl ester
• 3,4-Dimethoxyphenylalaninmethylester
• methyl aminophenylpropanoate
• methyl (28)-2-amino-2-phenylpropionate
• a-Amino-a-methyl benzene acetic methyl ester
• SureCN3738284
• O,O'-dimethyl-DOPA methyl ester
• methyl 3,4-dimethoxyphenylalanine
• 2-amino-2-phenyl-propionic acid methyl ester
• 2-Amino-2-phenyl-propionsaeure-methylester
• AKOS010013049
• AGN-PC-001EG6
• 3,4-dimethoxy-DL-phenylalanine methyl ester; methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate; methyl 2-amino-2-phenylpropionate; Y6237; 3,4-Dimethoxy-DL-phenylalanin-methylester; 2-amino-2-phenyl propanoate de methyle; 2-amino-3-(3,4-dimethoxybenz-1-yl)propanoic acid methyl ester; 3,4-Dimethoxyphenylalaninmethylester; methyl aminophenylpropanoate; methyl (28)-2-amino-2-phenylpropionate; a-Amino-a-methyl benzene acetic methyl ester; Sur
• methyl (S)-2-amino-3-(3,4-dimethoxyphenyl)propanoate
• CS-0346877
• SCHEMBL6441639
• AKOS013465484
• 59291-28-0
• MFCD02326978
• A914303
• AC8721
• EN300-24900008
• SY232315

• MDL： MFCD02326978
• Inchi： 1S/C12H17NO4/c1-15-10-5-4-8(7-11(10)16-2)6-9(13)12(14)17-3/h4-5,7,9H,6,13H2,1-3H3
• InChI Key： QEFNXZBBJAALIT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C(=O)OC)N)OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate

Methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate (CAS No. 59291-28-0): A Comprehensive Overview

Methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate, identified by its CAS number 59291-28-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both amino and ester functional groups, coupled with a dimethoxyphenyl substituent, makes it a versatile intermediate for the synthesis of more complex molecules.

The< strong>3,4-dimethoxyphenyl moiety is particularly noteworthy, as it introduces electronic and steric properties that can influence the reactivity and biological activity of the molecule. This feature has led to its exploration in various synthetic pathways, including the development of novel heterocyclic compounds and peptidomimetics. Recent studies have highlighted the utility of such derivatives in modulating enzyme activity and interacting with biological targets.

In the realm of drug development, methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate serves as a valuable building block for constructing pharmacophores. Its structural framework allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The< strong>amino group provides a site for further functionalization, enabling the attachment of various pharmacological moieties.

The< strong>ester functionality in methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate also contributes to its synthetic utility. Ester groups are commonly employed in medicinal chemistry due to their stability and ease of transformation into other functional groups. This characteristic makes it a convenient precursor for synthesizing amides, carboxylic acids, and other derivatives that are crucial in drug design.

Recent advancements in computational chemistry have further enhanced the understanding of how< strong>methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate interacts with biological targets. Molecular modeling studies have revealed that the< strong>3,4-dimethoxyphenyl ring can engage in hydrophobic interactions and π-stacking with aromatic residues in proteins. These interactions are often critical for the binding affinity and specificity of drug candidates. Additionally, the< strong>amino group can form hydrogen bonds with polar residues, further stabilizing the binding interface.

The synthesis of< strong>methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate has been optimized through various methodologies to ensure high yield and purity. Common synthetic routes involve condensation reactions between appropriate precursors followed by purification techniques such as column chromatography or recrystallization. Advances in green chemistry have also led to the development of more sustainable synthetic pathways, minimizing waste and reducing environmental impact.

In conclusion, methyl 2-amino-3-(3,4-dimethoxyphenyl)propanoate (CAS No. 59291-28-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. The ongoing exploration of its derivatives continues to expand its applications in drug discovery and molecular medicine. As research progresses, new insights into its chemical behavior and biological effects will undoubtedly emerge, further solidifying its importance in this field.